Cas no 2137827-48-4 (1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol)
1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-713504
- 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol
- 2137827-48-4
-
- Inchi: 1S/C9H11N3OS/c1-5-4-14-8(10-5)7-6(2)11-12(3)9(7)13/h4,11H,1-3H3
- InChI Key: RMDUIDWOXMSEGB-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C1C(N(C)NC=1C)=O
Computed Properties
- Exact Mass: 209.06228316g/mol
- Monoisotopic Mass: 209.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 73.5Ų
1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713504-1.0g |
1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol |
2137827-48-4 | 1g |
$0.0 | 2023-06-06 |
1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol
Chemical Profile of 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol (CAS No. 2137827-48-4)
1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole and thiazole classes, which are well-known for their broad spectrum of pharmacological properties. The molecular structure incorporates both dimethyl and methylthiazole substituents, which contribute to its complex reactivity and interaction with biological targets.
The CAS No. 2137827-48-4 uniquely identifies this chemical entity in scientific literature and databases, facilitating accurate referencing and research collaboration. The compound’s synthesis involves multi-step organic reactions, typically starting from readily available precursors such as pyrazole and thiazole derivatives. The presence of the 1H-pyrazol-5-ol moiety suggests potential hydrogen bonding capabilities, which is a critical factor in drug design for improving binding affinity to biological receptors.
Recent advancements in computational chemistry have enabled the virtual screening of such compounds for their binding affinity to various protein targets. Studies indicate that 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. This has led to its investigation as a lead compound in the development of novel therapeutic agents targeting conditions such as arthritis and autoimmune disorders.
The thiazole ring in this molecule is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 4-methyl substituent further modulates the electronic properties of the thiazole ring, enhancing its reactivity and potential for further derivatization. This structural feature makes the compound a valuable scaffold for medicinal chemists exploring new drug candidates.
In vitro studies have begun to elucidate the mechanism of action for 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol, focusing on its interaction with key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). Preliminary results suggest that the compound may inhibit pro-inflammatory mediators by modulating these enzymatic pathways. Additionally, its ability to cross cell membranes due to its lipophilic nature may enhance its bioavailability, making it a candidate for oral administration.
The pyrazole moiety contributes another layer of complexity to the compound’s pharmacological profile. Pyrazoles are known for their role in anticonvulsant, antitubercular, and anticancer therapies. The combination of pyrazole and thiazole rings in this structure may synergistically enhance biological activity by creating multiple interaction points with biological targets. This dual functionality is particularly attractive for drug design, as it allows for fine-tuning of pharmacokinetic properties.
Current research is also exploring the synthetic pathways for optimizing the production of 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol on an industrial scale. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and energy consumption. Additionally, catalytic methods are being investigated to improve reaction yields and reduce reliance on hazardous reagents.
The potential applications of this compound extend beyond inflammation-related disorders. Its structural motifs suggest utility in developing treatments for neurological conditions, where modulation of neurotransmitter systems is crucial. Furthermore, the compound’s stability under various pH conditions makes it a promising candidate for formulation into oral or injectable drugs.
As computational modeling techniques advance, virtual screening campaigns are becoming increasingly efficient at identifying promising hits like 1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol. These methods allow researchers to predict binding affinities and metabolic stability with high accuracy before conducting expensive wet-lab experiments. This integration of computational biology with traditional medicinal chemistry has accelerated the drug discovery process significantly.
The safety profile of CAS No. 2137827-48-4 is another critical aspect being evaluated through preclinical studies. Toxicology assessments aim to determine acceptable exposure levels and identify any potential side effects associated with prolonged use. These studies are essential for ensuring that any future therapeutic applications are safe for human consumption.
In conclusion,1,3-dimethyl - 4-( 4 - methyl - 1 , 3 - thiazol - 2 - yl ) - 1 H - pyrazol - 5 - ol represents a promising chemical entity with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further development . As research continues , this compound may emerge as a key player in addressing some of today’s most pressing medical challenges .
2137827-48-4 (1,3-dimethyl-4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)